2-((2-butyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(7-butyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H25N5O4S/c1-5-6-10-15-23-18-17(20(28)26(3)21(29)25(18)2)19(24-15)31-12-16(27)22-13-8-7-9-14(11-13)30-4/h7-9,11H,5-6,10,12H2,1-4H3,(H,22,27)
• InChI Key: HEYHASNZAKUDAA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=C(C(=N1)SCC(=O)NC3=CC(=CC=C3)OC)C(=O)N(C(=O)N2C)C
• Molecular Formula: C21H25N5O4S
• Molecular Weight: 443.5 g/mol

Description

2-((2-butyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H25N5O4S and its molecular weight is 443.52. The purity is usually 95%.
BenchChem offers high-quality 2-((2-butyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-butyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Novel compounds derived from similar pyrimidine structures have been synthesized for potential use as anti-inflammatory and analgesic agents. These compounds exhibit significant cyclooxygenase-1/2 (COX-1/2) inhibitory activity, analgesic, and anti-inflammatory effects, suggesting their utility in designing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• The development of selective radioligands for imaging translocator proteins (18 kDa) with positron emission tomography (PET) has been reported. These radioligands are synthesized from pyrimidine acetamides, indicating their importance in neuroimaging and the study of neuroinflammation (Dollé et al., 2008).
• Pyrimidinone and oxazinone derivatives fused with thiophene rings have shown antimicrobial properties against various bacterial and fungal strains. This highlights the compound's potential in addressing antimicrobial resistance (Hossan et al., 2012).
• Certain pyrimidine derivatives have been synthesized and tested for their in vitro cytotoxic activity against cancer cell lines, showing appreciable growth inhibition. This suggests their potential application in cancer therapy (Al-Sanea et al., 2020).

Anticonvulsant and Other Activities

• S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine have been synthesized and evaluated for anticonvulsant activities, showing moderate effectiveness. This indicates the potential of pyrimidine derivatives in developing new anticonvulsant drugs (Severina et al., 2020).
• Research into the reaction mechanisms involving similar pyrimidine structures has provided insights into the synthesis of novel compounds with potential therapeutic applications, underscoring the versatility of pyrimidine derivatives in chemical synthesis and drug development (Nishino et al., 1972).